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Compound of Interest

Compound Name:
5-Bromo-6-(bromomethyl)benzo[d]

[1,3]dioxole

CAS No.: 5434-47-9

Cat. No.: B1585404

Get Quote

5-Bromo-6-(bromomethyl)benzo[d]dioxole is a doubly brominated heterocyclic compound

belonging to the benzodioxole family.[1] Its structure, featuring two bromine atoms, imparts

significant reactivity, making it a valuable intermediate in the synthesis of complex organic

molecules and pharmaceutically active compounds.[1][2] The benzodioxole moiety itself is a

core component in numerous bioactive molecules, highlighting the potential of this compound

in medicinal chemistry and drug discovery.[2][3]

However, the enhanced reactivity that makes this compound synthetically useful also

necessitates a thorough understanding of its hazards and the implementation of rigorous safety

protocols.[1] This guide serves as a technical resource for laboratory professionals, providing a

detailed framework for the safe handling, storage, and emergency management of 5-Bromo-6-

(bromomethyl)benzo[d]dioxole, ensuring both personal safety and experimental integrity.

Section 1: Compound Identification and Properties
A foundational aspect of safe laboratory practice is a clear understanding of the physical and

chemical properties of the substances being handled.
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Table 1: Physicochemical Properties of 5-Bromo-6-(bromomethyl)benzo[d]dioxole

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Section 2: Hazard Identification and GHS
Classification
5-Bromo-6-(bromomethyl)benzo[d]dioxole is classified as a hazardous substance. The primary

danger stems from its corrosive nature.[4][5] Understanding the specific hazards, as defined by

the Globally Harmonized System (GHS), is critical for risk assessment and the selection of

appropriate safety measures.

GHS Pictogram:

GHS05[5]

Signal Word:Danger[4][5]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[4][5] This is the primary hazard

classification. The compound can cause destructive damage to tissues upon contact.

GHS Precautionary Statements (Selected):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4][5]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[5]

P310: Immediately call a POISON CENTER or doctor/physician.[5]

P405: Store locked up.[4][8]

The causality behind this high level of corrosivity lies in the reactivity of the bromomethyl group

and the overall electrophilic nature of the molecule, which can lead to rapid, damaging

reactions with biological macromolecules in the skin and eyes.

Section 3: A Self-Validating Protocol for Safe
Handling and Storage
To ensure safety, every protocol must be a self-validating system, where engineering controls,

personal protective equipment, and procedural steps work in concert to minimize exposure.

Engineering Controls: The First Line of Defense
The primary engineering control for handling this solid compound is a certified chemical fume

hood.[9] This is non-negotiable. The fume hood provides critical ventilation to prevent the

inhalation of any fine dust particles and protects the user from splashes.

Personal Protective Equipment (PPE): The Essential
Barrier
A comprehensive PPE regimen is mandatory.

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[8][10] Given the severe eye damage classification (H314), a face

shield should also be worn over the goggles for maximum protection.[5]
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Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile) that are inspected for integrity before

each use.[5]

Lab Coat: A flame-resistant lab coat must be worn and kept fully fastened.[10]

Respiratory Protection: For weighing or operations that may generate dust, a full-face

respirator with an appropriate particulate filter (e.g., type P3 (EN 143)) is required to

supplement the fume hood's protection.[5][8]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: A systematic workflow for the safe handling of 5-Bromo-6-

(bromomethyl)benzo[d]dioxole.

Procedural Best Practices
Hygiene: Wash hands and any exposed skin thoroughly after handling.[9][11] Do not eat,

drink, or smoke in the laboratory.[9][12]

Avoidance: Avoid breathing dust and prevent contact with skin and eyes.[12]

Transport: When moving the compound, ensure it is in a sealed, clearly labeled, and shatter-

resistant secondary container.
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Storage and Incompatibility
Proper storage is crucial for maintaining the compound's stability and preventing hazardous

reactions.

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9][12]

Refrigeration is recommended.[9]

Segregation: Store in a designated corrosives area, away from incompatible materials.

Incompatible Materials: Avoid strong oxidizing agents.[9]

Storage Class: 8A - Combustible corrosive hazardous materials.[5]

Section 4: Emergency Response Protocols
Immediate and correct action during an emergency can significantly mitigate harm.

First-Aid Measures
In all cases of exposure, seek immediate medical attention and show the Safety Data Sheet

(SDS) to the attending physician.[9]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[9][11] If

breathing is difficult or has stopped, provide artificial respiration, but avoid mouth-to-mouth if

the substance was ingested or inhaled.[13] Call a physician immediately.[13]

Skin Contact: Immediately take off all contaminated clothing.[9] Rinse the affected skin with

large amounts of water for at least 15 minutes.[13] A safety shower is ideal. Call a physician

immediately.[13]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open.[9][13] Remove contact lenses if present and easy to do

so.[9] Continue rinsing. Immediate medical attention is required.[13]

Ingestion: Rinse the mouth thoroughly with water.[9] Do NOT induce vomiting.[9] Ingestion

can cause severe swelling and damage to delicate tissues, with a danger of perforation.[9]

[13] Call a physician or poison control center immediately.[9]
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Caption: A decision-making flowchart for first-aid response to exposure incidents.

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical, dry sand, or alcohol-

resistant foam.[13]

Special Hazards: Thermal decomposition can release irritating and toxic gases and vapors,

including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen bromide (HBr).[13]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[13]

Accidental Release
Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid dust formation

and prevent contact with the spilled material.

Containment and Cleanup: Carefully sweep up the solid material, avoiding the generation of

dust. Place it into a suitable, labeled container for disposal.

Disposal: Dispose of the waste material at an approved waste disposal plant in accordance

with local, state, and federal regulations.[9][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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